Cas no 56724-21-1 ((1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride)

• Product Name: (1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride
• CAS No: 56724-21-1
• Molecular Formula: C₁₀H₁₅NO₄S^.HCl
• Molecular Weight: 281.75634
• CID: 384215
• PubChem ID: 12936086

(1R,2R)-2-Amino-1-4-(methylsulfonyl)phenyl-1,3-propanediol Hydrochloride Properties

Names and Identifiers

• 1,3-Propanediol,2-amino-1-[4-(methylsulfonyl)phenyl]-, hydrochloride (1:1), (1R,2R)-
• (1R,2R)-2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol Hydrochloride
• 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochlorid e (1:1)
• D-(+)-threo-2-amino-1-(p-methylsulphonylphenyl)propane-1,3-diol hydrochloride
• 2-amino-1-[4-(methylsulfonyl)phenyl]propane-1,3-diol hydrochloride
• 56724-21-1
• (1R,2S)-2-AMINO-1-(4-METHANESULFONYLPHENYL)PROPANE-1,3-DIOL HYDROCHLORIDE
• 1,3-Propanediol,2-amino-1-[4-(methylsulfonyl)phenyl]-,hydrochloride(1:1),(1R,2R)-
• (1R,2S)-2-Amino-1-(4-methylsulfonylphenyl)propane-1,3-diol;hydrochloride
• EINECS 260-355-4

• InChIKey： VVASOELIBISSTJ-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C10H15NO4S.ClH/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12;/h2-5,9-10,12-13H,6,11H2,1H3;1H/t9-,10+;/m0./s1
• SMILES： CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)N)O.Cl

Computed Properties

• Exact Mass: 281.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 217.146664
• Heavy Atom Count: 16
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 35.2

Experimental Properties

• LogP: 2.02620
• PSA: 109.00000
• Boiling Point: 547.1°Cat760mmHg
• Flash Point: 55.9±13.6 °C
• Color/Form: NA